![molecular formula C16H20N2O3 B2664641 4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide CAS No. 1311797-44-0](/img/structure/B2664641.png)
4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide, also known as CP 47,497, is a synthetic cannabinoid that has been used in scientific research to study the effects of cannabinoids on the human body. This compound was first synthesized in the 1980s by Pfizer, and has since been used in numerous studies to better understand the mechanisms of action and physiological effects of cannabinoids.
Mechanism of Action
4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide 47,497 acts as a partial agonist of the CB1 and CB2 receptors, which are found throughout the body. This compound binds to these receptors and activates them, resulting in a range of physiological and biochemical effects.
Biochemical and Physiological Effects
Studies have shown that this compound 47,497 can modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood, appetite, and pain perception. This compound has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide 47,497 in scientific research is that it is a synthetic compound, which means that it can be easily synthesized in the lab and its purity can be controlled. However, one limitation of using this compound is that it may not accurately reflect the effects of natural cannabinoids found in the body, which can be influenced by a range of factors such as genetics and environmental factors.
Future Directions
There are several future directions for research involving 4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide 47,497. One potential area of study is the development of novel cannabinoid-based therapies for the treatment of chronic pain and inflammation. Additionally, further research is needed to better understand the long-term effects of this compound 47,497 on the human body, as well as its potential for abuse and addiction. Finally, studies are needed to investigate the potential therapeutic applications of this compound in the treatment of other conditions such as anxiety and depression.
Synthesis Methods
The synthesis of 4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide 47,497 involves several steps, including the reaction of 3-acetylphenol with 1-bromo-3-chloropropane to form 3-(3-acetylphenoxy)propan-1-ol. This intermediate is then reacted with potassium cyanide to form 3-(3-acetylphenoxy)propionitrile, which is then reacted with 1-bromobutane in the presence of a base to form this compound 47,497.
Scientific Research Applications
4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide 47,497 has been used in numerous scientific studies to investigate the effects of cannabinoids on the human body. This compound has been shown to bind to the CB1 and CB2 receptors in the brain and peripheral tissues, which are involved in the regulation of pain, appetite, and mood.
Properties
IUPAC Name |
4-(3-acetylphenoxy)-N-(1-cyanopropyl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-3-14(11-17)18-16(20)8-5-9-21-15-7-4-6-13(10-15)12(2)19/h4,6-7,10,14H,3,5,8-9H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTSUZVXSFYHJML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C#N)NC(=O)CCCOC1=CC=CC(=C1)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.